Cas no 198135-71-6 (3-Nitro-1H-indole; N-tert-Butyloxycarbonyl)

• Product Name: 3-Nitro-1H-indole; N-tert-Butyloxycarbonyl
• CAS No: 198135-71-6
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 3166926
• PubChem ID: 16062979
• Update Time: 2025-09-19

3-Nitro-1H-indole; N-tert-Butyloxycarbonyl Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-nitro-1H-indole-1-carboxylate
• SCHEMBL12270022
• tert-Butyl3-nitro-1H-indole-1-carboxylate
• 198135-71-6
• 3-Nitro-1H-indole; N-tert-Butyloxycarbonyl

• Inchi： 1S/C13H14N2O4/c1-13(2,3)19-12(16)14-8-11(15(17)18)9-6-4-5-7-10(9)14/h4-8H,1-3H3
• InChI Key： URNTXGVJKFWNCP-UHFFFAOYSA-N
• SMILES： CC(OC(N1C2C(=CC=CC=2)C([N+](=O)[O-])=C1)=O)(C)C

Computed Properties

• Exact Mass: 262.09535693Da
• Monoisotopic Mass: 262.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids